Cas no 500131-39-5 (3-Pyridinecarbonitrile,5-acetyl-1,2-dihydro-6-methyl-4-(4-methylphenyl)-2-thioxo-)

• Product Name: 3-Pyridinecarbonitrile,5-acetyl-1,2-dihydro-6-methyl-4-(4-methylphenyl)-2-thioxo-
• CAS No: 500131-39-5
• MF: C₁₆H₁₄N₂OS
• MW: 282.360162258148
• CID: 1543659
• Update Time: 2024-08-24

3-Pyridinecarbonitrile,5-acetyl-1,2-dihydro-6-methyl-4-(4-methylphenyl)-2-thioxo- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonitrile,5-acetyl-1,2-dihydro-6-methyl-4-(4-methylphenyl)-2-thioxo-
• 3-Pyridinecarbonitrile, 5-acetyl-1,2-dihydro-6-methyl-4-(4-methylphenyl)-2-thioxo-

• Inchi： 1S/C16H14N2OS/c1-9-4-6-12(7-5-9)15-13(8-17)16(20)18-10(2)14(15)11(3)19/h4-7H,1-3H3,(H,18,20)
• InChI Key： WACURDFVTVQRKF-UHFFFAOYSA-N
• SMILES： C1(=S)NC(C)=C(C(C)=O)C(C2=CC=C(C)C=C2)=C1C#N

Computed Properties

• Exact Mass: 282.08282

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• Boiling Point: 387.9±52.0 °C(Predicted)
• PSA: 52.89
• pka: 6.42±0.70(Predicted)